Cas no 139401-22-2 (15-Oxoicosanoic acid)

• Product Name: 15-Oxoicosanoic acid
• CAS No: 139401-22-2
• MF: C₂₀H₃₈O₃
• MW: 326.51392698288
• CID: 5520075
• PubChem ID: 85630436
• Update Time: 2024-11-06

15-Oxoicosanoic acid Chemical and Physical Properties

Names and Identifiers

• 15-Ketoarachic acid
• 15-Oxoicosanoic acid
• Eicosanoic acid, 15-oxo-
• 139401-22-2
• 15-3h]-arachidonic acid
• G65535

• Inchi： 1S/C20H38O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h2-18H2,1H3,(H,22,23)
• InChI Key： AGWPLORZKRPYMC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCCCCC(=O)CCCCC

Computed Properties

• Exact Mass: 326.28209507g/mol
• Monoisotopic Mass: 326.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 0.931±0.06 g/cm3(Predicted)
• Boiling Point: 457.4±18.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)